Cas no 71078-44-9 (Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-
• CAS No: 71078-44-9
• MF: C₁₄H₈F₃NO₂
• MW: 279.214034080505
• CID: 1747952
• Update Time: 2024-11-27

Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(4-hydroxyphenoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C14H8F3NO2/c15-14(16,17)10-1-6-13(9(7-10)8-18)20-12-4-2-11(19)3-5-12/h1-7,19H
• InChI Key： FOIJABNATICWDL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C(F)(F)F)=CC=C1OC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 279.05074

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.1±42.0 °C(Predicted)
• PSA: 53.25
• pka: 9.69±0.15(Predicted)